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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165

Essential Safety and Handling Guide for 3-
Methoxyfuran

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemicals are paramount to ensuring laboratory safety and environmental
protection. This guide provides immediate, essential safety and logistical information for
managing 3-Methoxyfuran, a volatile organic compound. The following procedures are based
on best practices for handling flammable furan derivatives and are intended to provide clear,
step-by-step guidance.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3-Methoxyfuran is provided
below. This information is critical for understanding its behavior and potential hazards.
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Property Value

CAS Number 3420-57-3

Molecular Formula CsHeO2

Molecular Weight 98.10 g/mol [1]

Boiling Point 54-55 °C (at 80 Torr)[2]
Storage Temperature 2-8°C[2]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3-Methoxyfuran is not readily available, its
structural similarity to other furan derivatives, such as 3-Methylfuran and 2,3-Dimethylfuran,
suggests it should be treated as a hazardous substance. Based on the data for these
analogous compounds, 3-Methoxyfuran is likely a highly flammable liquid and may be harmful
if swallowed, inhaled, or in contact with skin[4][5][6]. It may also cause skin and eye irritation[4].
Therefore, stringent safety precautions are necessary.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

A lab coat or chemical-resistant apron should be

Skin and Body
worn.

All handling should be conducted in a certified
Resnirat chemical fume hood. If there is a risk of
espirator
P Y inhalation, use a respirator with an organic

vapor cartridge[7][8].

Operational Plan for Handling

Adherence to a strict operational protocol is crucial to minimize exposure and prevent
accidents.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that a certified chemical fume hood is operational and
that all necessary PPE is readily available and in good condition. Have an appropriate fire
extinguisher (e.g., dry chemical, carbon dioxide) and a spill kit with non-combustible
absorbent material (e.g., vermiculite, sand) accessible[9].

» Handling:

o Conduct all work with 3-Methoxyfuran inside a chemical fume hood to minimize inhalation
exposure[4][6].

o Ground all equipment to prevent static discharge, which could ignite the flammable
vapors[4][6].

o Use non-sparking tools.

o Keep the container tightly closed when not in use.
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o Avoid contact with skin, eyes, and clothing.

e Storage:

o Store 3-Methoxyfuran in a cool, dry, and well-ventilated area, away from heat, sparks,
and open flames[4][6].

o The recommended storage temperature is between 2-8°C[2].
o Store in a tightly sealed container.

Disposal Plan

Proper disposal of 3-Methoxyfuran and any contaminated materials is critical to protect the
environment and comply with regulations.

Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect waste 3-Methoxyfuran in a designated, properly labeled, and leak-proof
hazardous waste container[9].

o The container should be compatible with flammable organic liquids.

o Do not mix with other waste streams unless permitted by your institution's Environmental
Health and Safety (EHS) guidelines.

e Contaminated PPE and Materials:

o Place all disposables contaminated with 3-Methoxyfuran, such as gloves and absorbent
materials, into a sealed bag and dispose of it as hazardous waste.

o Contaminated clothing should be removed immediately and decontaminated before
reuse[4].

e Container Disposal:
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o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous waste[10].

o After thorough rinsing, deface the label on the empty container before disposal according
to institutional guidelines[10].

e Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste[9].

o Follow all local, state, and federal regulations for hazardous waste disposal[11].
Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

o Spill: For a small spill within a fume hood, use a non-combustible absorbent material to
contain and clean up the spill. Place the contaminated absorbent in a sealed container for
hazardous waste disposal. For larger spills, evacuate the area and contact emergency
personnel[9].

» Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use
water, as it may be ineffective and could spread the flammable liquid[9].

o First Aid:

o

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of water.

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[4].

o

Inhalation: Move the person to fresh air and keep them comfortable for breathing[4].

[¢]

Ingestion: Rinse the mouth and seek immediate medical attention[4].
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Workflow for Handling and Disposal of 3-
Methoxyfuran

Workflow for Handling and Disposal of 3-Methoxyfuran

Preparation
- Verify fume hood function
- Don PPE
- Prepare spill kit & fire extinguisher

;

Handling
- Work in fume hood
- Ground equipment
- Use non-sparking tools

If storing fter use

Storage
- Cool, dry, well-ventilated area
- Tightly sealed container

Waste Collection
- Designated, labeled container
- Do not mix waste streams

-2-8°C
Container Disposal
Disposal of Contaminated Materials - Triple-rinse
- Seal in hazardous waste bag - Collect rinsate
- Deface label

Arrange for Disposal

- Contact EHS
- Follow regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methoxyfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Methoxyfuran | C5H602 | CID 12711598 - PubChem [pubchem.ncbi.nim.nih.gov]
. 3-Methoxyfuran CAS#: 3420-57-3 [m.chemicalbook.com]

. 3-Methoxyfuran | 3420-57-3 [chemicalbook.com]

. assets.thermofisher.com [assets.thermofisher.com]

. cpachem.com [cpachem.com]

. fishersci.com [fishersci.com]

. How to Keep Workers Safe - Diversitech [diversitech-air.com]

. ohse.ca [ohse.ca]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]

e 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 11. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Methoxyfuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152165#personal-protective-equipment-for-handling-
3-methoxyfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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